Cas no 1355225-48-7 (1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-piperazine)

• Product Name: 1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-piperazine
• CAS No: 1355225-48-7
• MF: C₁₄H₂₃N₃S
• MW: 265.417521715164
• CID: 5189093
• Update Time: 2025-05-22

1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-piperazine

• Inchi： 1S/C14H23N3S/c1-11-12(18-14(2,3)4)5-6-13(16-11)17-9-7-15-8-10-17/h5-6,15H,7-10H2,1-4H3
• InChI Key： MLKIHQDWTOUKSO-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C)=C(SC(C)(C)C)C=C2)CCNCC1

Additional information on 1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-piperazine

Comprehensive Overview of 1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-piperazine (CAS No. 1355225-48-7)

The compound 1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-piperazine (CAS No. 1355225-48-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyridine core substituted with a tert-butylsulfanyl group and a methyl moiety, further linked to a piperazine ring. Such structural attributes make it a promising candidate for applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-piperazine has surged due to their versatility in modulating biological activity. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development. The tert-butylsulfanyl group enhances lipophilicity, which is critical for improving membrane permeability—a key factor in optimizing drug bioavailability.

The synthesis of CAS No. 1355225-48-7 involves multi-step organic reactions, often starting from 2,6-dichloropyridine derivatives. Advanced techniques such as Pd-catalyzed cross-coupling and nucleophilic aromatic substitution are employed to achieve high yields and purity. Analytical characterization via NMR spectroscopy, HPLC, and mass spectrometry ensures compliance with industry standards, addressing the growing emphasis on quality control in chemical manufacturing.

From an industrial perspective, 1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-piperazine is often explored as a building block for more complex molecules. Its piperazine moiety is a common pharmacophore in CNS-active drugs, sparking interest in neurological applications. Meanwhile, the pyridine scaffold’s stability under physiological conditions makes it attractive for agrochemical formulations, where durability against environmental degradation is paramount.

Environmental and safety profiles of CAS No. 1355225-48-7 are rigorously evaluated to meet global regulatory guidelines. Studies focus on its biodegradability and ecotoxicology, reflecting the industry’s shift toward sustainable chemistry. Computational tools like QSAR modeling help predict its environmental impact, a topic increasingly searched by professionals in green chemistry forums.

In summary, 1-(5-tert-Butylsulfanyl-6-methyl-pyridin-2-yl)-piperazine represents a convergence of innovation and practicality. Its structural elegance and functional adaptability position it at the forefront of medicinal chemistry and material science, answering pressing questions about drug design efficiency and ecological responsibility—an intersection highly relevant to today’s scientific community.